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Compound of Interest

Compound Name: Neon-20

Cat. No.: B078926

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of laboratory materials is paramount. This guide provides essential, step-by-
step procedures for the proper disposal of Neon-20 (2°Ne), a stable isotope of neon commonly
used in various scientific applications. Adherence to these protocols is critical for personnel
safety, environmental protection, and regulatory compliance.

Neon-20 is a non-flammable, colorless, and odorless compressed gas.[1] While not classified
as hazardous, its primary danger lies in its potential to displace oxygen in high concentrations,
leading to asphyxiation.[2] Therefore, proper handling and disposal are crucial. The
recommended disposal method for Neon-20 is to contact a licensed professional waste
disposal service.[1][3]

Key Properties of Neon-20

A summary of the key physical and chemical properties of Neon-20 is provided in the table
below for easy reference.
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Property Value
Molecular Formula 20Ne

Molecular Weight 19.99 g/mol
Boiling Point -246 °C[1]
Melting Point -249 °C
Appearance Colorless gas[1]
Odor Odorless[1]
Solubility in Water 8.9 mg/l[2]

UN Number 1065[1]
Transport Hazard Class 2.2[1]

Step-by-Step Disposal Protocol for Neon-20 Gas
Cylinders

The following protocol outlines the necessary steps for the safe and compliant disposal of
Neon-20 gas cylinders. This procedure should be followed for both empty and partially full
cylinders.

Assessment and Preparation

o Assess Cylinder Status: Determine if the cylinder is empty or contains residual gas. This will
be important information for the disposal company.

o Segregate for Disposal: Move the cylinder to a designated, well-ventilated waste storage
area away from incompatible materials.

o Personal Protective Equipment (PPE): Before handling the cylinder, ensure you are wearing
appropriate PPE, including safety glasses with side shields and protective gloves.

Cylinder Preparation for Disposal
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o Securely Close the Valve: Ensure the main cylinder valve is tightly and securely closed to
prevent any leakage of residual gas.

» Replace Valve Cap: Securely screw on the valve protection cap.

e Label the Cylinder: Clearly label the cylinder as "EMPTY" or "FOR DISPOSAL".[4] This
prevents accidental reuse and clearly communicates its status.

e Do Not Vent: Do not attempt to vent any remaining gas into the atmosphere. While neon is
non-toxic, this is not a recommended or compliant practice.

Arranging for Professional Disposal

o Contact a Licensed Disposal Company: Engage a licensed and reputable waste disposal
company that is qualified to handle compressed gases.[1][3] Provide them with the Safety
Data Sheet (SDS) for Neon-20.

e Provide Cylinder Information: Inform the disposal company of the number of cylinders, their
size, and whether they are empty or contain residual gas.

e Schedule Pickup: Arrange a suitable time for the disposal company to collect the prepared
cylinders from your facility.

Documentation and Record-Keeping

o Obtain Disposal Documentation: Once the cylinders have been collected, obtain and retain
all disposal documentation, such as a waste manifest or certificate of disposal, from the
disposal company.

o Update Inventory: Update your laboratory's chemical inventory to reflect the disposal of the
Neon-20 cylinders.

Experimental Workflow for Neon-20 Cylinder
Disposal

The logical flow for the proper disposal of a Neon-20 gas cylinder is illustrated in the diagram
below. This workflow ensures that all safety and regulatory steps are followed in the correct
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Caption: Workflow for the safe disposal of Neon-20 gas cylinders.

By following these procedures, laboratories can ensure the safe and compliant disposal of
Neon-20, fostering a secure working environment and upholding environmental responsibility.
Always refer to your institution's specific safety guidelines and the manufacturer's Safety Data
Sheet for the most comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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